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Compound of Interest

Compound Name: 3,5-Diethylphenol

Cat. No.: B075064

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural information of 3,5-Diethylphenol. The content is tailored for a scientific audience and
presents quantitative data in a structured format, alongside a discussion of its synthesis and
analysis.

Core Chemical and Physical Properties

3,5-Diethylphenol is a disubstituted aromatic organic compound. Its fundamental properties

are summarized in the table below, providing a quick reference for laboratory and research
applications.
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Property Value
Molecular Formula C10H140
Molecular Weight 150.22 g/mol

IUPAC Name

3,5-diethylphenol

CAS Number

1197-34-8

SMILES String

CCC1=CC(=CC(=C1)0)CC

Melting Point 76 °C
Boiling Point 248 °C
Density 0.9688 g/cm? (estimate)

Refractive Index

1.5091 (estimate)

XLogP3

3.2

Topological Polar Surface Area

20.2 Az

Chemical Structure

The chemical structure of 3,5-Diethylphenol consists of a benzene ring substituted with a

hydroxyl group and two ethyl groups at the meta positions (3 and 5).
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Figure 1. Chemical structure of 3,5-Diethylphenol.

Synthesis and Analysis
Synthetic Pathways
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Detailed, step-by-step experimental protocols for the synthesis of 3,5-Diethylphenol are not
readily available in publicly accessible literature. However, established synthetic strategies for
analogous compounds, such as 3,5-dimethylphenol, provide a conceptual framework for its
preparation.[1] These approaches generally fall into two categories:

o Functionalization of a Pre-existing Aromatic Core: A plausible route involves a three-step
sequence starting from 1,3-diethylbenzene.[1] This would likely entail:

o Acylation: A Friedel-Crafts acylation of 1,3-diethylbenzene.

o Oxidation: A Baeyer-Villiger oxidation of the resulting ketone to form a 3,5-diethylphenol
ester.

o Hydrolysis: Subsequent hydrolysis of the ester to yield 3,5-Diethylphenol.[1]

» Construction from Acyclic Precursors: Another potential, though less documented, pathway
could be analogous to the industrial production of 3,5-dimethylphenol from isophorone.[1]
This would involve the catalytic conversion of a corresponding "diethyl-isophorone" precursor
in the gas phase at high temperatures.[1]

It is important to note that these are generalized strategies, and the optimization of reaction
conditions, catalysts, and purification methods would be necessary for a successful synthesis.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC):

A general reverse-phase HPLC method can be employed for the analysis of 3,5-
Diethylphenol.[2] While a specific, validated protocol with detailed parameters is not available,
the methodology would involve the following:

o Stationary Phase: A C18 (Newcrom R1) or similar reverse-phase column.[2]

o Mobile Phase: A mixture of acetonitrile (ACN), water, and an acid modifier such as
phosphoric acid or, for mass spectrometry compatibility, formic acid.[2]

The following diagram illustrates a general workflow for the HPLC analysis of a chemical
compound like 3,5-Diethylphenol.
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Figure 2. General workflow for HPLC analysis.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the
biological activity or the involvement of 3,5-Diethylphenol in any signaling pathways. While
some alkylphenols are known to exhibit biological effects, such as acting as xenoestrogens,
these findings are not directly attributable to 3,5-Diethylphenol without specific experimental
evidence.[1] Further research is required to elucidate any potential biological roles of this
compound.

Conclusion

3,5-Diethylphenol is a well-characterized compound in terms of its fundamental chemical and
physical properties. While general synthetic and analytical strategies can be inferred from
related compounds, detailed experimental protocols are not widely published. Furthermore, its
biological activity and potential interactions with cellular signaling pathways remain an
unexplored area of research, presenting an opportunity for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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